N-(tert-butyl)-6-ethoxy-N'-ethyl-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-tert-butyl-6-ethoxy-4-N-ethyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C11H21N5O/c1-6-12-8-13-9(16-11(3,4)5)15-10(14-8)17-7-2/h6-7H2,1-5H3,(H2,12,13,14,15,16)
• InChI Key: CSVKKPFNMSZNEQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)OCC)NC(C)(C)C
• Molecular Formula: C11H21N5O
• Molecular Weight: 239.32 g/mol

Description

N-(tert-butyl)-6-ethoxy-N'-ethyl-1,3,5-triazine-2,4-diamine, also known as Atrazine, is a widely used herbicide. It is a white crystalline solid that is soluble in water and organic solvents. Atrazine is used to control weeds in crops such as corn, sorghum, sugarcane, and other crops. It is also used on golf courses, lawns, and other non-crop areas.

Mechanism of Action

N-(tert-butyl)-6-ethoxy-N'-ethyl-1,3,5-triazine-2,4-diamine works by inhibiting photosynthesis in plants. It blocks the electron transport chain in chloroplasts, which results in the production of reactive oxygen species. This leads to the destruction of the chloroplasts and ultimately the death of the plant.
Biochemical and Physiological Effects:
N-(tert-butyl)-6-ethoxy-N'-ethyl-1,3,5-triazine-2,4-diamine has been shown to have a number of biochemical and physiological effects on animals and humans. It has been linked to hormonal disruption, reproductive problems, and developmental abnormalities. It has also been shown to have neurotoxic effects and to cause oxidative stress.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-6-ethoxy-N'-ethyl-1,3,5-triazine-2,4-diamine is a widely used herbicide and has been extensively studied for its effects on the environment and human health. It is a useful tool for studying the impact of herbicides on ecosystems and for developing strategies to mitigate their negative effects. However, the use of atrazine in lab experiments is limited by its potential toxicity to animals and humans.

Future Directions

There are several future directions for research on atrazine. One area of research is the development of alternative herbicides that are less harmful to the environment and human health. Another area of research is the development of strategies to mitigate the negative effects of atrazine on ecosystems. Finally, there is a need for further research on the biochemical and physiological effects of atrazine on animals and humans.

Synthesis Methods

N-(tert-butyl)-6-ethoxy-N'-ethyl-1,3,5-triazine-2,4-diamine can be synthesized by the reaction of cyanuric chloride with ethylamine and tert-butylamine. The reaction results in the formation of a mixture of three isomers, but the most active isomer is separated and used as the herbicide.

Scientific Research Applications

N-(tert-butyl)-6-ethoxy-N'-ethyl-1,3,5-triazine-2,4-diamine has been extensively studied for its effects on the environment and human health. It has been found to have a negative impact on aquatic ecosystems, including algae, fish, and amphibians. The herbicide has also been linked to reproductive and developmental problems in animals and humans.